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Welcome to the technical support center for the analysis of 4-Acetylimidazole. This guide is
designed for researchers, scientists, and drug development professionals who are working with
this polar compound and its related products. 4-Acetylimidazole (CsHsN20) is a small, water-
soluble molecule whose polarity presents unique challenges for retention and separation in
traditional reversed-phase liquid chromatography.[1][2]

This document provides in-depth, experience-driven guidance in a question-and-answer format
to address common issues, from initial method development to advanced troubleshooting and
stability-indicating assay design.

Section 1: Frequently Asked Questions (FAQS) -
Core Method Development

This section addresses the most fundamental challenges encountered when beginning method
development for 4-Acetylimidazole.
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Q1: My 4-Acetylimidazole peak is eluting at the solvent
front on my C18 column. What's happening and how do |
fix it?

Al: This is the most common issue when analyzing small polar molecules and is caused by a
lack of retention.

The root cause is a fundamental mismatch between the analyte and the stationary phase.
Standard C18 columns have a non-polar, hydrophobic surface.[3] 4-Acetylimidazole, being a
polar and hydrophilic compound, has a much stronger affinity for the polar mobile phase
(typically a mixture of water and acetonitrile/methanol) than for the non-polar stationary phase.
Consequently, it travels with the mobile phase front and elutes unretained in the column's void
volume.[4][5]

To address this, you must increase the interaction between 4-Acetylimidazole and the
stationary phase. There are two primary strategies: optimizing your reversed-phase (RP) setup
or switching to a more suitable chromatographic mode like Hydrophilic Interaction Liquid
Chromatography (HILIC).
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Caption: Troubleshooting workflow for poor retention of 4-Acetylimidazole.

Strategy 1: Optimizing Reversed-Phase Conditions If you must remain in a reversed-phase
mode, conventional C18 columns are not suitable. Instead, select a column specifically
designed for polar analyte retention.

e Aqueous-Compatible RP Columns (e.g., AQ-C18, HSS T3): Standard C18 phases can
undergo "phase collapse” or "dewetting” when used with highly aqueous mobile phases
(>95% water), leading to a dramatic loss of retention and reproducibility.[6] Aqueous-
compatible columns are engineered with modified bonding (e.g., T3 bonding, proprietary
end-capping) to prevent this collapse, ensuring stable retention even with 100% aqueous
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mobile phases.[7] This allows you to use a very weak mobile phase to maximize retention of
polar compounds.

o Polar-Embedded or Polar-Endcapped Columns: These columns incorporate polar functional
groups (e.g., amide, carbamate) within or at the end of the long alkyl chains.[8] This polar
group helps to draw water onto the surface of the stationary phase, creating a water-rich
layer that enhances the partitioning and retention of polar analytes.[6]

Strategy 2: Switching to Hydrophilic Interaction Liquid Chromatography (HILIC) HILIC is often
the most effective and robust solution for retaining very polar compounds.[7] It is a variant of
normal-phase chromatography that uses a polar stationary phase (like bare silica, or phases
bonded with diol, amide, or zwitterionic groups) with a mobile phase rich in a non-polar organic
solvent, typically acetonitrile, containing a small percentage of aqueous buffer.[7][9] In HILIC,
the aqueous component forms a water layer on the surface of the polar stationary phase. Polar
analytes like 4-Acetylimidazole partition into this layer and are retained. Elution is typically
achieved by increasing the polarity of the mobile phase (i.e., increasing the water content).

Q2: How do | choose the best column for analyzing 4-
Acetylimidazole and its potential products?

A2: The choice depends on your specific analytical goals, such as routine quantification,
impurity profiling, or MS-compatibility.

There is no single "best" column, but a logical selection process will lead to the optimal choice.
The following table compares the most relevant column chemistries for this application.
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Q3: I want to try HILIC. What are the ideal starting

conditions for a method?

A3: A systematic approach is key to developing a robust HILIC method.

Unlike reversed-phase, HILIC is highly sensitive to mobile phase water content and sample

diluent. Follow this protocol for a successful start.

Step-by-Step HILIC Method Development Protocol:

Column Selection: Begin with a robust HILIC phase. An amide (e.g., ACQUITY UPLC BEH
Amide) or unbonded silica (e.g., Atlantis PREMIER BEH HILIC) column is an excellent
starting point for retaining polar, basic analytes.[10]

Mobile Phase Preparation:

o Mobile Phase A (Weak Eluent): 90% Acetonitrile / 10% Water with 10 mM Ammonium
Acetate or Ammonium Formate, pH adjusted to 3.0 with Formic Acid. The buffer is crucial
for peak shape and reproducibility.

o Mobile Phase B (Strong Eluent): 50% Acetonitrile / 50% Water with 210 mM Ammonium
Acetate or Ammonium Formate, pH adjusted to 3.0 with Formic Acid.

Gradient Program (for screening):
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o Flow Rate: 0.4 mL/min (for a 2.1 mm ID column).

o Gradient:

0-1 min: 95% A (hold)

1-8 min: Ramp from 95% A to 60% A

8-9 min: Ramp to 95% A

9-15 min: Hold at 95% A ( Crucial Equilibration Step )

e Sample Preparation (Critical Step):

o The sample diluent must be similar to or weaker than the initial mobile phase. Dissolving
the sample in pure water or buffer will cause severe peak distortion.[11]

o Recommended Diluent: 75-90% Acetonitrile in water.
« Injection Volume: Start small, typically 1-2 pL, to avoid overloading and peak shape issues.
e Optimization:

o If retention is too low, increase the starting percentage of acetonitrile.

o If retention is too high, decrease the starting percentage of acetonitrile or use a steeper
gradient.

o Adjusting the pH can alter the retention of ionizable compounds.

Section 2: Troubleshooting Guide - Common
Analytical Issues

Once a method is established, new problems can arise. This section provides solutions to
common performance issues.
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Q4: I'm seeing poor peak shape (tailing or fronting) for
my 4-Acetylimidazole peak. What are the causes?

A4: Poor peak shape is typically caused by undesirable chemical interactions, mismatched

solvents, or extra-column effects.

Use the following diagnostic guide to identify and resolve the issue.

Peak Tailing l Peak Fronting / Splitting
Symptom: Tailing Peak / Symptom: Fronting or Split Peak /
@ L
nols n on column

Cause: Metal chelation
(analyte/column hardware)

Y

Solution: Use bio-inert or
PEEK-lined columns;
add chelating agent (e.g., EDTA). [18]

Solution: Use low pH mabile phase;
use modern, high-purity column;
add competing base (non-MS).

Solution: Dissolve sample in

initial mobile phase conditions.

Click to download full resolution via product page
Caption: Diagnostic chart for common peak shape problems.
o For Peak Tailing:

o Secondary Silanol Interactions: This is common for basic compounds like imidazoles.
Residual, acidic silanol groups (-Si-OH) on the silica surface can interact strongly with the
basic nitrogen atoms of the imidazole ring, causing tailing. Modern, high-purity, and fully
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end-capped columns significantly reduce this effect. Using a mobile phase with a low pH
(e.g., pH 2.5-3.5) protonates the silanols, minimizing these interactions.[5]

o Metal Interactions: Some analytes can chelate with trace metals in stainless steel column
hardware or frits, leading to tailing and poor recovery.[12] If this is suspected, using a bio-
inert column with PEEK or specialized hybrid surface hardware can eliminate the problem.
[10][12]

e For Peak Fronting or Splitting:

o Sample Solvent Mismatch: This is the most frequent cause in HILIC. If the sample is
dissolved in a solvent significantly more polar (stronger) than the mobile phase (e.g.,
100% water), the sample solvent itself acts as a temporary strong eluent upon injection.
This causes the analyte band to spread and distort, often resulting in a fronting or split
peak.[11] The solution is to always dissolve your sample in a solvent that is as close as
possible to, or slightly weaker than, your initial mobile phase.

o Column Overload: Injecting too much analyte mass can saturate the stationary phase,
leading to a characteristic "shark-fin" or fronting peak shape. To test for this, simply dilute
your sample 10-fold and re-inject. If the peak shape improves, overload was the issue.

Q5: My retention times are drifting and not reproducible,
especially in HILIC mode.

A5: Retention time instability is usually due to insufficient equilibration or subtle changes in
mobile phase composition.

« Insufficient Column Equilibration (HILIC): HILIC stationary phases require a much longer
time than RP phases to establish the stable aqueous layer necessary for reproducible
partitioning.[7] A short post-gradient equilibration time is the number one cause of drifting
retention in HILIC.

o Solution: Ensure your method includes a post-run equilibration step of at least 10-15
column volumes. For a 100 x 2.1 mm column, this could mean a 5-8 minute hold at initial
conditions.

» Mobile Phase Composition:
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o In RP: With highly aqueous mobile phases, the small amount of organic modifier can
evaporate over time, increasing the mobile phase's aqueous content and causing retention
times to drift upwards. Always keep mobile phase bottles capped. Preparing mobile
phases gravimetrically instead of volumetrically can also improve consistency.[5]

o In HILIC: The opposite is true. Evaporation of the highly volatile acetonitrile will increase
the mobile phase's water content, making it a stronger eluent and causing retention times
to drift downwards.

o Temperature Fluctuations: Chromatography is a temperature-dependent process. Without a
column thermostat, ambient temperature changes in the lab will cause retention times to
shift. Always use a thermostatically controlled column compartment set to a stable
temperature (e.g., 30-40 °C).

Section 3: Analysis of Degradation Products and
Stability Indicating Methods

A key application is the development of methods that can separate the active pharmaceutical
ingredient (API) from any potential degradation products.

Q6: How do | develop a stability-indicating HPLC
method for 4-Acetylimidazole?

A6: A stability-indicating method is one that is validated to be specific and selective for the API
in the presence of its degradation products. This requires a systematic process of forced
degradation followed by method optimization.[13][14]
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Goal:
Develop Stability-Indicating
Method

Generate potential degradation
products by exposing API to stress.
T T

( Step 1: Forced Degradation j:

Forced Degradation Conditions
1

I I
Acid Hydrolysis Base Hydrolysis Oxidation Thermal Photolytic
(e.g., 0.1 M HCI) (e.g., 0.1 M NaOH) (e.g., 3% H202) (e.g., 80°C Dry Heat) (ICH Light Conditions)

Y

Step 2: Method Development
Screen columns and mobile phases

to separate all generated peaks.

\ A

Step 3: Method Validation
Confirm specificity and peak purity

using DAD or MS detection.

Click to download full resolution via product page
Caption: Workflow for developing a stability-indicating method.

Protocol: Forced Degradation of 4-Acetylimidazole The goal is to achieve 5-20% degradation
of the parent compound.[13] Start with mild conditions and increase severity if no degradation
is observed.
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Stress Condition

Protocol

Typical Conditions

Notes

Acid Hydrolysis

Dissolve sample in
50:50
Acetonitrile:Water.
Add an equal volume

of HCI solution.

0.1M-1MHCI
Room Temp or 60°C;
2-24 hours.

Neutralize with an
equivalent amount of
NaOH before

injection.[13]

Base Hydrolysis

Dissolve sample in
50:50
Acetonitrile:Water.
Add an equal volume

of NaOH solution.

0.1 M -1 M NaOH;
Room Temp or 60°C;
2-24 hours.

Neutralize with an
equivalent amount of
HCI before injection.
[15]

Dissolve sample in

3% - 30% H202;

Monitor closely as

oxidation can be

Oxidation water or mobile Room Temp; 2-24 rapid. No
phase. Add Hz20:. hours. neutralization needed.
[13]
Dissolve in mobile
Store API as a solid 80°C in a calibrated phase for analysis.
Thermal ) )
powder in a vial. oven; 24-72 hours. Compare to an
unstressed control.
o ICH Q1B guidelines: Use a photostability
Expose API (solid & in o
_ _ >1.2 million lux hours chamber. Analyze
Photolytic solution) to controlled

light.

(visible) & >200 watt
hours/mz2 (UV).[15]

alongside a dark

control sample.

After stressing the samples, analyze them with your initial HPLC method. The primary goal is to

achieve baseline separation between the 4-Acetylimidazole peak and all new peaks formed

during degradation. A gradient method is almost always required.

Q7: My degradation products are co-eluting with the
main peak. How can | improve the separation?

A7: Co-elution requires a change in method selectivity. Selectivity is the ability of the

chromatographic system to distinguish between different analytes.
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» Change Mobile Phase pH: 4-Acetylimidazole and its degradation products may have
different pKa values. Altering the mobile phase pH can change their charge state and
dramatically affect their retention in both RP and HILIC modes, thus altering selectivity.

o Change Organic Modifier (Reversed-Phase): Switching from acetonitrile to methanol (or vice
versa) changes the nature of the solvent-analyte interactions and can significantly shift the
relative elution order of peaks.[16]

o Change Stationary Phase Chemistry: This is the most powerful way to alter selectivity. If you
are using a C18 column, try a Phenyl-Hexyl phase, which offers different (1t-1) interactions,
or a Cyano phase.[7][9] If in HILIC, switching from a bare silica column to an amide or diol-
bonded phase can provide the necessary change in selectivity.

References

o Waters Corporation. (n.d.). Waters Column Selection Guide for Polar Compounds. Retrieved
from [Link]

e Tanna, N. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using
Chromatographic Techniques. Waters Blog. Retrieved from [Link]

o Waters Corporation. (2017, August 3). Infographic: What's the Best Column for Polar
Compound Retention?. Waters Blog. Retrieved from [Link]

e Hawach Scientific. (2025, August 20). Polar Column in HPLC Example. Retrieved from [Link]

e GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare.
Retrieved from [Link]

e Bouling Chemical Co., Limited. (n.d.). 4-Acetylimidazole | Properties, Uses, Safety,
Synthesis & Supplier China. Retrieved from [Link]

e Pesek, J. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC
International. Retrieved from [Link]

e Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide. Retrieved from
[Link]

© 2026 BenchChem. All rights reserved. 13/17 Tech Support


https://www.benchchem.com/product/b1332379/docs?utm_src=pdf-body#technical-support-center-optimizing-hplc-methods-for-4-acetylimidazole-analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7794769/
https://www.glsciencesinc.com/hplc-columns
https://www.hawachhplccolumn.com/news/polar-column-in-hplc-example/
https://www.waters.com/nextgen/us/en/library/selection-guides/2021/hplc-uplc-column-selection-guide-for-polar-compounds.html
https://www.waters.com/blog/improving-retaining-and-separating-polar-compounds/
https://www.waters.com/blog/infographic-whats-the-best-column-for-polar-compound-retention/
https://www.hawach.com/polar-column-in-hplc-example/
https://www.glsciences.com/products/hplc-columns/
https://www.benchchem.com/product/b1332379/docs?utm_src=pdf-body#technical-support-center-optimizing-hplc-methods-for-4-acetylimidazole-analysis
https://www.bouling-chem.com/4-acetylimidazole-cas-61985-25-9.html
https://www.chromatographyonline.com/view/hplc-analysis-very-polar-compounds-bioanalysis
https://www.phenomenex.com/documents/choosing-the-right-hplc-column-a-complete-guide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Waters Corporation. (2020, April 17). Can you retain polar acidic compounds using reversed-
phase conditions? | Trust Your Science, S2E16. Retrieved from [Link]

Georganics. (n.d.). 4-Acetylimidazole - High purity | EN. Retrieved from [Link]

Nawata, T., et al. (n.d.). The retention behavior of reversed-phase HPLC columns with 100%
agueous mobile phase. SciSpace. Retrieved from [Link]

Pesek, J. (2011, November 1). HPLC Analysis of Very Polar Compounds in Bioanalysis.
LCGC International, 29(11). Retrieved from [Link]

Waters Corporation. (2025, April 28). Overcoming Small Molecule HPLC Challenges Using
Inert Columns. YouTube. Retrieved from [Link]

Chromedia. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

Lee, K. G., & Kim, J. H. (2014). Determination of 4-Methylimidazole and 2-Acetyl-4()-
tetrahydroxybutylimidazole in Caramel Color and Processed Foods by LC-MS/MS.
Toxicological research, 30(1), 49-55.

Glabasnia, A., & Hofmann, T. (2012). Determination of 2-Methylimidazole, 4-Methylimidazole,
and 2-Acetyl-4-(1,2,3,4-tetrahydroxybutyl)imidazole in Licorice Using High-Performance
Liquid Chromatography—Tandem Mass Spectrometry Stable-Isotope Dilution Analysis.
Journal of Agricultural and Food Chemistry, 60(23), 5846-5852.

Google Patents. (2015). CN104297399A - Method for detecting byproducts 4-
methylimidazole and 2-acetyl-4-hydroxy-butylimidazole in caramel pigment.

Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of
drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138.

Zhang, T., et al. (2012). Optimized HPLC chromatograms of eight imidazole antifungal drug
enantiomers in polar organic phase. Chirality, 24(8), 660-664.

Shinde, N., et al. (2016).

Solubility of Things. (n.d.). N-Acetylimidazole. Retrieved from [Link]

Patel, P., & Patel, P. (2022). Forced Degradation — A Review. International Journal of
Pharmaceutical Sciences and Research, 13(11), 4166-4174.

Chromatography Forum. (2004, September 1). HPLC METHOD FOR IMIDAZOLE.
Fu, R., & Wang, Z. (2018). Analysis of 4-Methylimidazole Using an Agilent InfinityLab
Poroshell 120 HILIC-OH5 Column. Agilent Technologies.

© 2026 BenchChem. All rights reserved. 14 /17 Tech Support


https://www.waters.com/waters/library.htm?cid=511436&lid=15494883
https://www.benchchem.com/product/b1332379/docs?utm_src=pdf-body#technical-support-center-optimizing-hplc-methods-for-4-acetylimidazole-analysis
https://georganics.co.uk/4-acetylimidazole-geo-03036
https://typeset.io/papers/the-retention-behavior-of-reversed-phase-hplc-columns-with-3j1z2x0q
https://www.chromatographyonline.com/view/hplc-analysis-very-polar-compounds-bioanalysis-0
https://www.youtube.com/watch?v=9_Y-8oG7h6Y
https://www.acdlabs.com/resources/chromatography/
https://solubilityofthings.com/water/solubility/n-acetylimidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Di Pietra, A. M., et al. (1992). HPLC analysis of imidazole antimycotic drugs in
pharmaceutical formulations. Journal of pharmaceutical and biomedical analysis, 10(10-12),
873-879.

Jone, C. (2013). Forced Degradation Studies for Biopharmaceuticals.

Ali, 1., et al. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in
Their Dosage Forms and Human Plasma. Molecules (Basel, Switzerland), 26(1), 136.
LCGC International. (n.d.). A Simple Analysis of 4-Methylimidazole Using Automated Solid-
Phase Extraction and High Performance Liquid Chromatography with MS-MS and MS-SIM
Detection.

Kumar, V., & Singh, R. (2016). Forced degradation studies for drug substances and drug
products- scientific and regulatory considerations.

Li, J., et al. (2014). HPLC Determination of the Imidazole and 2 Impurities of 2-
Methylimidazole and 4-Methylimidazole in Reaction Solutions in Production Process of
Imidazole. Physical Testing and Chemical Analysis Part B:Chemical Analysis, 50(10), 1301-
1304.

Hatil, H., et al. (2015). Development and validation of an HPLC method for the simultaneous
analysis of four imidazole antifungals in pharmaceutical dosage forms. Journal of Chemistry,
2015.

Google Patents. (2011).

Kumar, A., et al. (2017). Development and Validation of Stability Indicating RP-HPLC Method
for Quantitative Estimation of Ornidazole and its Impurities in Ornidazole Injection. Research
Journal of Pharmacy and Technology, 10(10), 3465-3472.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 61985-25-9: 4-Acetylimidazole | CymitQuimica [cymitquimica.com]

2. 4-Acetylimidazole | Properties, Uses, Safety, Synthesis & Supplier China - High Quality
Chemical Information [chemheterocycles.com]

3. Choosing the Right HPLC Column: A Complete Guide | Phenomenex [phenomenex.com]

4. youtube.com [youtube.com]

© 2026 BenchChem. All rights reserved. 15/17 Tech Support


https://www.benchchem.com/product/b1332379?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/61985-25-9/
https://www.chemheterocycles.com/products/imidazole/4-acetylimidazole-cas-1918-13-0.html
https://www.chemheterocycles.com/products/imidazole/4-acetylimidazole-cas-1918-13-0.html
https://www.phenomenex.com/knowledge-center/hplc-knowledge-center/choosing-the-right-hplc-column
https://www.youtube.com/watch?v=bBzui1U6FsA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
. Scispace.com [scispace.com]
. glsciencesinc.com [glsciencesinc.com]

. chromatographyonline.com [chromatographyonline.com]

°
(o] (00] ~ (o)) ol

. Polar Column in HPLC Example - Hawach [hawachhplccolumn.com]
e 10. Icms.cz [Ilcms.cz]

e 11. chromatographyonline.com [chromatographyonline.com]

e 12. youtube.com [youtube.com]

o 13. Development of forced degradation and stability indicating studies of drugs—A review -
PMC [pmc.ncbi.nim.nih.gov]

e 14. biomedres.us [biomedres.us]
e 15. Forced Degradation Studies - MedCrave online [medcraveonline.com]

e 16. HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage
Forms and Human Plasma - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Technical Support Center: Optimizing HPLC Methods
for 4-Acetylimidazole Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332379/docs#technical-support-center-optimizing-
hplc-methods-for-4-acetylimidazole-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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